Cas no 1396792-99-6 (N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-2-(ethylsulfanyl)benzamide)

• Product Name: N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-2-(ethylsulfanyl)benzamide
• CAS No: 1396792-99-6
• MF: C₂₂H₂₇N₃OS
• MW: 381.534283876419
• CID: 6234184
• PubChem ID: 71780310
• Update Time: 2025-10-28

N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-2-(ethylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-2-(ethylsulfanyl)benzamide
• 1396792-99-6
• VU0644100-1
• N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)-2-(ethylthio)benzamide
• AKOS024509635
• N-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]-2-ethylsulfanylbenzamide
• N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]-2-(ethylsulfanyl)benzamide
• F5476-0569

• Inchi： 1S/C22H27N3OS/c1-5-27-21-13-9-7-11-17(21)22(26)23-14-20(24(2)3)18-15-25(4)19-12-8-6-10-16(18)19/h6-13,15,20H,5,14H2,1-4H3,(H,23,26)
• InChI Key： DXLJIRHJNPNJEO-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=CC=1C(NCC(C1=CN(C)C2C=CC=CC1=2)N(C)C)=O

Computed Properties

• Exact Mass: 381.18748367g/mol
• Monoisotopic Mass: 381.18748367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-2-(ethylsulfanyl)benzamide

N-2-(Dimethylamino)-2-(1-Methyl-1H-Indol-3-Yl)Ethyl-2-(Ethylsulfanyl)Benzamide: A Comprehensive Overview

The compound N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-2-(ethylsulfanyl)benzamide (CAS No. 1396792-99-6) is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which incorporates a benzamide backbone, a dimethylamino group, an indole moiety, and an ethylsulfanyl substituent. These functional groups contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the significance of benzamide derivatives in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. The presence of the dimethylamino group in this compound enhances its basicity, which can be advantageous in designing bioactive molecules with improved solubility and membrane permeability. Additionally, the indole moiety, a heterocyclic structure commonly found in natural products, has been shown to exhibit diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

The ethylsulfanyl group attached to the molecule introduces sulfur-based chemistry into the structure, which can play a crucial role in modulating the compound's electronic properties and reactivity. Sulfur-containing compounds are known for their roles in catalysis, redox reactions, and as bioisosteres in medicinal chemistry. Recent advancements in sulfur chemistry have further expanded the potential applications of such compounds in therapeutic agents.

From a synthetic perspective, the construction of N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-2-(ethylsulfanyl)benzamide involves a series of multi-step reactions that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the preparation of the indole derivative, followed by functionalization to introduce the dimethylamino and ethylsulfanyl groups. The final step involves amide bond formation to complete the benzamide structure.

Experimental studies have demonstrated that this compound exhibits promising biological activity in vitro. For instance, it has shown potential as an inhibitor of certain kinases involved in cellular signaling pathways. Furthermore, computational modeling studies have provided insights into its binding interactions with target proteins, highlighting key residues responsible for its activity.

In terms of applications, N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-2-(ethylsulfanyl)benzamide holds potential as a lead compound for drug development programs targeting various diseases. Its structural features make it a candidate for further optimization to enhance potency, selectivity, and pharmacokinetic properties.

Recent research has also explored the use of this compound as a building block for constructing more complex molecular architectures. For example, its indole moiety can serve as a platform for attaching additional functional groups or natural product-inspired fragments. Such strategies are increasingly being employed in modern drug discovery to create molecules with multiple modes of action.

In conclusion, N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-Yl)Ethyl-Ethylsulfanyl-Benzamide (CAS No. 1396792-99-6) represents a valuable addition to the arsenal of bioactive compounds available for research and development. Its unique combination of functional groups positions it as a promising candidate for advancing our understanding of molecular mechanisms and developing innovative therapeutic solutions.